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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552613

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Disperse Orange 30 (C.I. 11119), a monoazo disperse dye. The document summarizes
available solubility data, details experimental protocols for solubility determination, and
presents a logical workflow for these procedures. This guide is intended for professionals in
research and development who require an understanding of the solubility behavior of this dye
in various media.

Quantitative Solubility Data

Disperse Orange 30 is qualitatively described as being soluble in several organic solvents and
insoluble in water. While extensive quantitative data in common organic solvents is not readily
available in public literature, this guide compiles the accessible information into the following
tables.

Table 1: Qualitative Solubility of Disperse Orange 30
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Solvent Solubility
Water Insoluble
Ethanol Slightly Soluble
Acetone Soluble
Pyridine Soluble
Dimethylformamide (DMF) Soluble

Table 2: Quantitative Solubility of Disperse Orange 30 in a Silicone Solvent System

Solvent System Temperature (°C) Solubility (g/L)

Silicone Solvent (D5) Not Specified 1.02

Silicone Solvent (D5) with 15% N
Not Specified 0.44
accelerant

Note: The data in Table 2 is derived from a study on disperse dyeing in a silicone solvent
system and is provided as the best available quantitative data. Specific temperature conditions
were not fully detailed in the source material.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of Disperse Orange 30 in
an organic solvent, based on the widely used shake-flask method followed by UV-Vis
spectrophotometric analysis.

Materials and Equipment

» Solute: Disperse Orange 30 (powder form)
¢ Solvents: Acetone, Ethanol, Dimethylformamide (analytical grade)

e Apparatus:
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o Analytical balance (= 0.0001 g)

o Volumetric flasks (various sizes)

o Pipettes (various sizes)

o Conical flasks with stoppers

o Shaking incubator or water bath with temperature control
o Centrifuge

o Syringe filters (e.g., 0.45 um PTFE)

o UV-Vis Spectrophotometer

o Quartz cuvettes

Procedure

Step 1: Preparation of a Standard Stock Solution

e Accurately weigh a precise amount of Disperse Orange 30 (e.g., 10 mg) and transfer it to a
volumetric flask (e.g., 100 mL).

e Dissolve the dye in the chosen organic solvent and dilute to the mark to create a stock
solution of known concentration.

Step 2: Creation of a Calibration Curve

e Prepare a series of standard solutions of decreasing concentrations by performing serial
dilutions of the stock solution.

o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) for Disperse Orange 30 in the specific solvent using the UV-Vis
spectrophotometer.

» Plot a graph of absorbance versus concentration to create a calibration curve. The curve
should adhere to the Beer-Lambert Law.
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Step 3: Saturation of the Solvent

e Add an excess amount of Disperse Orange 30 to a conical flask containing a known volume
of the organic solvent.

o Seal the flask and place it in a shaking incubator set to a constant temperature (e.g., 25 °C).
» Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure saturation.
Step 4: Sample Analysis

 After equilibration, allow the solution to stand to let the excess solid settle.

o Carefully withdraw a sample from the supernatant.

o To remove any suspended particles, centrifuge the sample or filter it through a syringe filter.

o Accurately dilute the clear, saturated solution with the solvent to a concentration that falls
within the range of the calibration curve.

o Measure the absorbance of the diluted sample at Amax.
Step 5: Calculation of Solubility

e Use the absorbance of the diluted sample and the calibration curve to determine its
concentration.

» Calculate the original concentration of the saturated solution by accounting for the dilution
factor. This value represents the solubility of Disperse Orange 30 in the solvent at the
specified temperature.

Experimental Workflow Diagram

The following diagram illustrates the key stages of the experimental protocol for determining
the solubility of Disperse Orange 30.
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Caption: Workflow for Solubility Determination.

« To cite this document: BenchChem. [Solubility Profile of Disperse Orange 30 in Organic
Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552613#solubility-of-disperse-orange-30-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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